Cas no 339278-01-2 (4,5-Diphenyl-1-(2-propynyl)-1H-imidazol-2-yl 4-methylbenzyl sulfide)

4,5-Diphenyl-1-(2-propynyl)-1H-imidazol-2-yl 4-methylbenzyl sulfide structure
339278-01-2 structure
Product Name:4,5-Diphenyl-1-(2-propynyl)-1H-imidazol-2-yl 4-methylbenzyl sulfide
CAS No:339278-01-2
MF:C26H22N2S
MW:394.531284809113
CID:5014476
Update Time:2023-08-25

4,5-Diphenyl-1-(2-propynyl)-1H-imidazol-2-yl 4-methylbenzyl sulfide Chemical and Physical Properties

Names and Identifiers

    • 2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-diphenyl-1-(prop-2-yn-1-yl)-1H-imidazole
    • Bionet1_001999
    • Oprea1_372896
    • HMS573P21
    • 4,5-diphenyl-1-(2-propynyl)-1H-imidazol-2-yl 4-methylbenzyl sulfide
    • 4,5-Diphenyl-1-(2-propynyl)-1H-imidazol-2-yl 4-methylbenzyl sulfide
    • Inchi: 1S/C26H22N2S/c1-3-18-28-25(23-12-8-5-9-13-23)24(22-10-6-4-7-11-22)27-26(28)29-19-21-16-14-20(2)15-17-21/h1,4-17H,18-19H2,2H3
    • InChI Key: SQLXFIDXPCRLCU-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(C)=CC=1)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CC#C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 534
  • XLogP3: 6.3
  • Topological Polar Surface Area: 43.1
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